trans-2-(Cyclopropylamino)cyclobutan-1-ol
Overview
Description
Trans-2-(cyclopropylamino)cyclobutan-1-ol (TCC) is a cyclic amine alcohol that has been used in scientific research for many years. It is a synthetic compound with a unique structure that has been shown to have a range of applications in the laboratory.
Scientific Research Applications
Biochemistry: Modulation of Mitochondrial Activity
In the realm of biochemistry, trans-2-(Cyclopropylamino)cyclobutan-1-ol is being explored for its effects on mitochondrial activity . Mitochondria are essential for energy production in cells, and compounds that can influence their function may have significant implications for treating metabolic disorders, obesity, and diseases related to mitochondrial dysfunction.
Pharmacology: Synthesis of Cyclobutane-Containing Natural Products
Pharmacologically, this compound is valuable in the synthesis of cyclobutane-containing natural products . These products often exhibit potent biological activities and are used in the development of new medications. The compound’s structural properties facilitate the construction of complex molecules, which is a critical aspect of drug development.
Materials Science: Chemical Properties for Advanced Materials
In materials science, the chemical properties of trans-2-(Cyclopropylamino)cyclobutan-1-ol offer potential for developing advanced materials . Its molecular structure could be utilized in creating polymers or coatings with unique characteristics, such as increased durability or specialized conductivity.
Chemical Engineering: Process Optimization
Lastly, in chemical engineering, trans-2-(Cyclopropylamino)cyclobutan-1-ol can be involved in process optimization . Its properties may enhance chemical reactions or separation processes, leading to more efficient and cost-effective industrial practices.
properties
IUPAC Name |
(1R,2R)-2-(cyclopropylamino)cyclobutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c9-7-4-3-6(7)8-5-1-2-5/h5-9H,1-4H2/t6-,7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVCWGVTWULWYDO-RNFRBKRXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2CCC2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]1NC2CC2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-2-(Cyclopropylamino)cyclobutan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
amine hydrochloride](/img/structure/B1484748.png)
![trans-2-{[(4-Methylphenyl)methyl]amino}cyclobutan-1-ol](/img/structure/B1484757.png)
